Cas no 741286-44-2 (Ethyl 4-(2-methylphenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(2-methylphenyl)-2,4-dioxobutanoate
• CAS No: 741286-44-2
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD08700414
• CID: 1766173
• Update Time: 2023-08-03

Ethyl 4-(2-methylphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2-Methyl-.alpha.,.gaMMa.-dioxo-, ethyl est
• ethyl 2,4-dioxo-4-o-tolylbutanoate
• Ethyl 4-(2-methylphenyl)-2,4-dioxobutanoate
• Ethyl 2-methyl-a,g-dioxo-benzenebutanoate
• 2,4-Dioxo-4-o-tolyl-butyric acid ethyl ester
• A19116
• Z818727336

• MDL： MFCD08700414
• Inchi： 1S/C13H14O4/c1-3-17-13(16)12(15)8-11(14)10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3
• InChI Key： YCWBXRFSGIUMMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C1C=CC=CC=1C)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4